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Compound of Interest

Compound Name: 3-Methyl-2-(4-nitrophenyl)pyridine

Cat. No.: B052394

Essential Safety and Handling Guide for 3-
Methyl-2-(4-nitrophenyl)pyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methyl-2-(4-nitrophenyl)pyridine in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development.

Chemical Profile:

Property Value

Chemical Name 3-Methyl-2-(4-nitrophenyl)pyridine
CAS Number 113120-13-1[1]

Molecular Formula C12H10N202[1]

Appearance White to light yellow crystal powder[1]
Storage Room temperature, sealed well[1]

Immediate Safety Precautions

Due to the lack of a specific Safety Data Sheet (SDS) for 3-Methyl-2-(4-nitrophenyl)pyridine,
the following precautions are based on guidelines for handling pyridine derivatives and
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nitroaromatic compounds. These compounds are often toxic and flammable.[2]

e Engineering Controls: Always handle this compound in a certified chemical fume hood to
minimize inhalation of dust or vapors.[2][3] Ensure proper ventilation in the work area.[2]
Eyewash stations and safety showers must be readily accessible.[4]

» Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This is your
primary defense against chemical exposure.[2]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly after
handling the chemical, even if gloves were worn.[6]

Operational Handling Plan

A systematic approach is crucial when working with potentially hazardous chemicals.
1. Preparation and Weighing:

» Before handling, ensure all necessary PPE is worn correctly.

o Conduct all weighing and transfers of the solid material within a chemical fume hood to
prevent the dispersion of powder.

e Use non-sparking tools to avoid ignition sources.[5][7]

2. Dissolving and Reactions:

» When dissolving the compound, add it slowly to the solvent to avoid splashing.

« If the reaction is exothermic, use an ice bath to control the temperature.

o Keep containers tightly closed when not in use to prevent the release of vapors.[3]
3. Spill Management:

 In case of a spill, evacuate non-essential personnel from the area.

» For small spills, use an absorbent material like sand or vermiculite to contain the powder.[2]
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o Carefully sweep up the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.[4]

» Ventilate the area and decontaminate the spill surface.

Personal Protective Equipment (PPE) Summary

The following table outlines the recommended PPE for handling 3-Methyl-2-(4-

nitrophenyl)pyridine.

Body Part PPE Recommendation Rationale
Chemical splash goggles and Protects against splashes and
Eyes/Face ) ) )
a face shield.[3][8] airborne particles.
o Provides chemical resistance.
Nitrile or neoprene gloves.[2]
Hands 3] Latex gloves are not
recommended.[3]
Protects skin from
A fully buttoned, flame- o )
Body contamination and potential

resistant lab coat.[3][9]

fire hazards.

Respiratory

Use within a fume hood. A
respirator may be required for
large quantities or inadequate

ventilation.[9]

Prevents inhalation of harmful

dust or vapors.

Feet

Closed-toe, chemical-resistant
shoes.[9]

Protects feet from spills.

Disposal Plan

Proper disposal of 3-Methyl-2-(4-nitrophenyl)pyridine and its waste is critical to prevent

environmental contamination and ensure safety.

e Waste Collection: Collect all waste containing this chemical, including contaminated

consumables (e.g., gloves, absorbent materials), in a dedicated, sealed, and clearly labeled

hazardous waste container.[6]
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o Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids.[6][10]

e Waste Disposal: Dispose of the hazardous waste through your institution's designated
hazardous waste management program, following all local, state, and federal regulations.

Workflow for Safe Handling and Disposal

Caption: Safe handling and disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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